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CAS No.: 34552-13-1

Cat. No.: B1349310

Get Quote

Introduction: The Critical Role of a Pharmaceutical
Intermediate
2-Chloro-5-methylpyridin-3-amine is a substituted pyridine derivative that serves as a crucial

building block in the synthesis of various biologically active molecules and pharmaceutical

ingredients.[1] Its structural integrity, purity, and impurity profile are paramount, as these

attributes directly impact the quality, safety, and efficacy of the final drug product. The

development and validation of robust analytical methods are therefore not merely a regulatory

requirement but a cornerstone of quality assurance in the pharmaceutical industry.[2][3]

This guide provides a comprehensive overview of the essential analytical techniques for the

complete characterization of 2-Chloro-5-methylpyridin-3-amine. It is designed for

researchers, analytical scientists, and quality control professionals in drug development and

manufacturing. The protocols herein are presented as a validated framework, explaining the

causality behind methodological choices to ensure reliable, accurate, and reproducible results.

[4]
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Physicochemical Properties
A foundational understanding of the molecule's properties is essential for method development.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Integrated Analytical Workflow
A multi-technique approach is necessary for unambiguous characterization. The identity, purity,

and quality of a batch are confirmed by correlating data from orthogonal methods. The

following diagram illustrates a typical workflow for the comprehensive analysis of 2-Chloro-5-
methylpyridin-3-amine.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Analytical Method Validation (ICH Q2)

Accuracy

Precision Specificity Linearity Robustness

Limit of Detection (LOD) Limit of Quantitation (LOQ) Range

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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